Cas no 330201-97-3 (3-chloro-N-4-(4-iodophenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-4-(4-iodophenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide
• CAS No: 330201-97-3
• MF: C₁₈H₁₀ClIN₂OS₂
• MW: 496.772272586823
• CID: 6558726
• PubChem ID: 4231251
• Update Time: 2025-10-29

3-chloro-N-4-(4-iodophenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-4-(4-iodophenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide
• AKOS001611501
• SR-01000424782
• 3-chloro-N-(4-(4-iodophenyl)thiazol-2-yl)benzo[b]thiophene-2-carboxamide
• 3-chloro-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide
• ChemDiv1_002697
• HMS594K13
• F0359-0181
• SR-01000424782-1
• 330201-97-3

• Inchi： 1S/C18H10ClIN2OS2/c19-15-12-3-1-2-4-14(12)25-16(15)17(23)22-18-21-13(9-24-18)10-5-7-11(20)8-6-10/h1-9H,(H,21,22,23)
• InChI Key： FLIWTVXPNMVRMY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=CSC(=N1)NC(C1=C(C2C=CC=CC=2S1)Cl)=O

Computed Properties

• Exact Mass: 495.89678g/mol
• Monoisotopic Mass: 495.89678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-chloro-N-4-(4-iodophenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide

3-Chloro-N-(4-(4-Iodophenyl)-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide (CAS No. 330201-97-3)

The compound 3-chloro-N-(4-(4-iodophenyl)-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide (CAS No. 330201-97-3) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzothiophene core, a thiazole ring, and an iodophenyl substituent. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of novel therapeutics. The benzothiophene moiety is known for its ability to modulate cellular signaling pathways, making it a valuable component in the design of bioactive compounds. In particular, the substitution pattern of this compound—featuring a chloro group at position 3 and an iodine atom on the phenyl ring—contributes to its unique pharmacokinetic properties. These properties include enhanced solubility, stability, and bioavailability, which are critical for drug candidates targeting complex biological systems.

The thiazole ring in this compound further enhances its chemical versatility. Thiazoles are heterocyclic structures that are widely used in pharmaceuticals due to their ability to form hydrogen bonds and interact with various biological targets. The integration of a thiazole ring with the benzothiophene core creates a molecule with dual functionality, enabling it to interact with multiple receptor sites simultaneously. This feature is particularly advantageous in the design of multi-target drugs, which are increasingly sought after in the treatment of complex diseases such as cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of coupling reactions and oxidative cyclization techniques. Researchers have demonstrated that the synthesis of CAS No. 330201-97-3 involves a multi-step process that requires careful control over reaction conditions to ensure high yields and purity. The use of advanced characterization techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the structural integrity of this compound.

In terms of biological activity, this compound has shown promising results in preclinical studies. It has demonstrated potent inhibitory activity against several key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels makes it a candidate for the development of novel analgesics and anticonvulsants.

The presence of an iodine atom on the phenyl ring introduces another layer of complexity to this molecule. Iodine substitution is known to enhance electronic effects and improve pharmacokinetic profiles, making it a valuable modification for drug design. Recent research has also explored the use of iodinated compounds in radiotherapy applications, where the iodine serves as a radiotracer for imaging purposes.

From a materials science perspective, this compound exhibits interesting electronic properties that make it suitable for applications in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have recently investigated its potential as a component in advanced electronic materials, highlighting its role in enhancing device performance.

In conclusion, CAS No. 330201-97-3, or 3-chloro-N-(4-(4-iodophenyl)-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthetic and analytical techniques, positions it as a valuable asset in both medicinal chemistry and materials science research.